Cas no 1150618-28-2 (5,7-Difluoro-3-methoxyquinolin-2(1H)-one)

• Product Name: 5,7-Difluoro-3-methoxyquinolin-2(1H)-one
• CAS No: 1150618-28-2
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 1031491
• PubChem ID: 40152056
• Update Time: 2025-06-26

5,7-Difluoro-3-methoxyquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5,7-Difluoro-3-methoxyquinolin-2(1H)-one
• 5,7-difluoro-3-methoxy-1H-quinolin-2-one
• DB-295877
• SY346938
• A803350
• SB70981
• 1150618-28-2
• AKOS015919418
• DTXSID10653980

• Inchi： 1S/C10H7F2NO2/c1-15-9-4-6-7(12)2-5(11)3-8(6)13-10(9)14/h2-4H,1H3,(H,13,14)
• InChI Key： FBLJYOIUPXXQAI-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C=C(C(N2)=O)OC)F

Computed Properties

• Exact Mass: 211.04448479g/mol
• Monoisotopic Mass: 211.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5,7-Difluoro-3-methoxyquinolin-2(1H)-one

5,7-Difluoro-3-methoxyquinolin-2(1H)-one: A Comprehensive Overview

The compound 5,7-Difluoro-3-methoxyquinolin-2(1H)-one (CAS No. 1150618-28-2) is a fascinating molecule with significant potential in various scientific and industrial applications. This quinolinone derivative has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements in research related to this compound.

5,7-Difluoro-3-methoxyquinolin-2(1H)-one belongs to the family of quinolinones, which are nitrogen-containing heterocyclic compounds. The presence of fluorine atoms at positions 5 and 7, along with a methoxy group at position 3, imparts distinctive electronic and steric properties to the molecule. These substituents not only influence the compound's solubility and stability but also play a crucial role in its bioactivity. Recent studies have highlighted the importance of such substitutions in modulating the pharmacokinetic profiles of quinolinones, making 5,7-Difluoro-3-methoxyquinolin-2(1H)-one a valuable candidate for drug development.

The synthesis of 5,7-Difluoro-3-methoxyquinolin-2(1H)-one involves a multi-step process that typically begins with the preparation of the corresponding quinoline derivative. Advanced methodologies, such as Suzuki coupling and Friedel-Crafts acylation, have been employed to achieve high yields and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process. These efforts underscore the commitment to sustainable practices in modern chemical research.

One of the most compelling aspects of 5,7-Difluoro-3-methoxyquinolin-2(1H)-one is its diverse biological activities. Recent studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases. Additionally, this compound has shown promising results in antitumor assays, particularly against breast and colon cancer cell lines. The mechanism of action involves selective inhibition of key enzymes and modulation of signaling pathways associated with cancer progression.

In the agricultural sector, 5,7-Difluoro-3-methoxyquinolin-2(1H)-one has been investigated as a potential herbicide due to its ability to inhibit plant growth regulators. Field trials have indicated its efficacy in controlling weeds without causing significant harm to crops. This dual functionality—medicinal and agricultural—highlights the versatility of this compound in addressing global health and food security challenges.

Recent advancements in computational chemistry have further enhanced our understanding of 5,7-Difluoro-3-methoxyquinolin-2(1H)-one's molecular interactions. Molecular docking studies have revealed its binding affinity towards various therapeutic targets, including protein kinases and receptors. These insights are paving the way for rational drug design strategies aimed at optimizing its bioavailability and efficacy.

In conclusion, 5,7-Difluoro-3-methoxyquinolin-2(1H)-one (CAS No. 1150618-28-2) stands out as a versatile and promising compound with applications across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in future innovations within the fields of medicine and agriculture. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to scientific progress.